Tert-butyl octahydroquinoxaline-1(2H)-carboxylate
Overview
Description
“Tert-butyl octahydroquinoxaline-1(2H)-carboxylate” is a chemical compound with the molecular formula C13H24N2O2 and a molecular weight of 240.34 g/mol . It is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecule contains a total of 42 bonds, including 18 non-H bonds, 1 multiple bond, 2 rotatable bonds, 1 double bond, 2 six-membered rings, 1 ten-membered ring, 1 (thio-) carbamate (aliphatic), and 1 secondary amine (aliphatic) . It also contains 24 Hydrogen atoms, 13 Carbon atoms, 2 Nitrogen atoms, and 2 Oxygen atoms .Physical and Chemical Properties Analysis
“this compound” is a light yellow liquid . Its exact physical and chemical properties such as boiling point, melting point, and density are not provided in the search results .Scientific Research Applications
Synthetic Chemistry and Methodologies
A notable application involves the metal-free C3-alkoxycarbonylation of quinoxalin-2(1H)-ones with carbazates, presenting an eco-friendly route to synthesize quinoxaline-3-carboxylates and analogs. This method leverages tert-butyl carbazate for coupling reactions, yielding decarboxylation products efficiently under mild conditions (Xie et al., 2019). Another study highlights the use of 1-tert-butoxy-2-tert-butoxycarbonyl-1,2-dihydroisoquinoline (BBDI) as a chemoselective tert-butoxycarbonylation reagent for various substrates, offering high yields under mild conditions without a base (Saito et al., 2006).
Applications in Drug Synthesis and Material Science
Research into tert-butyl-4-vinyl-3,6-dihydro-2H-pyridine-1-carboxylate synthesis illustrates its potential in material science and pharmaceuticals, showcasing reactions with maleic anhydride to form complex cyclic compounds (Moskalenko & Boev, 2014). The development of novel tert-butylating reagents, such as TriAT-tBu, for tert-butylation of alcohols and carboxylic acids, indicates its utility in synthesizing tert-butyl ethers and esters efficiently from simple starting materials (Yamada et al., 2016).
Implications and Further Applications
Studies on quinoxalines from (E)-3-Diazenylbut-2-enes highlight the versatility of tert-butyl carbazates in synthesizing complex molecules, potentially impacting drug design and material science (Attanasi et al., 2001). Additionally, the synthesis of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate as a cyclic amino acid ester showcases the compound's role in designing novel biomolecules (Moriguchi et al., 2014).
Mechanism of Action
The mechanism of action for “Tert-butyl octahydroquinoxaline-1(2H)-carboxylate” is not specified in the search results. As a research compound, its mechanism of action would likely depend on the specific context of its use.
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 3,4,4a,5,6,7,8,8a-octahydro-2H-quinoxaline-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O2/c1-13(2,3)17-12(16)15-9-8-14-10-6-4-5-7-11(10)15/h10-11,14H,4-9H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URXTVALAEXFDQW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCNC2C1CCCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
886780-73-0 | |
Record name | tert-butyl decahydroquinoxaline-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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